Cas no 926308-23-8 (tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate)

• Product Name: tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate
• CAS No: 926308-23-8
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 4512305
• PubChem ID: 102153759
• Update Time: 2025-06-11

tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S,2S)-3-hydroxy-2-methyl-1-phenylpropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate
• 926308-23-8
• BMB30823
• (2S,3S)-2-Methyl-3-(tert-butoxycarbonylamino)-3-phenyl-1-propanol
• tert-butylN-[(1S,2S)-3-hydroxy-2-methyl-1-phenylpropyl]carbamate
• tert-butyl N-[(1S,2S)-3-hydroxy-2-methyl-1-phenylpropyl]carbamate
• EN300-12449932
• 107-997-2
• tert-butyl N-((1S,2S)-3-hydroxy-2-methyl-1-phenylpropyl)carbamate

• Inchi： 1S/C15H23NO3/c1-11(10-17)13(12-8-6-5-7-9-12)16-14(18)19-15(2,3)4/h5-9,11,13,17H,10H2,1-4H3,(H,16,18)/t11-,13+/m1/s1
• InChI Key： WIXVUEQGJZPUQE-YPMHNXCESA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)[C@H](C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360Da
• Monoisotopic Mass: 265.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate

Comprehensive Overview of tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate (CAS No. 926308-23-8)

The compound tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate (CAS No. 926308-23-8) is a chiral carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The tert-butyl group provides steric protection, while the hydroxy and phenyl moieties contribute to its reactivity and solubility properties. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral intermediates like tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate has surged, driven by advancements in green chemistry and sustainable synthesis. Users often inquire about its synthetic routes, purification methods, and applications in catalysis. This compound is particularly relevant in the context of API (Active Pharmaceutical Ingredient) development, where enantiomeric purity is critical. Its CAS No. 926308-23-8 is a key identifier for regulatory and procurement purposes.

The structural features of tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate include a carbamate linkage, which is known for its stability and versatility in organic transformations. The (1S,2S) configuration ensures high stereoselectivity, making it a preferred choice for asymmetric hydrogenation and chiral auxiliary applications. Questions about its NMR spectra, HPLC analysis, and storage conditions are common among chemists and quality control specialists.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate. Manufacturers often optimize reaction yields and solvent systems to meet commercial demands. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques has also garnered attention, aligning with trends toward process intensification and reduced environmental impact.

In summary, tert-butyl N-(1S,2S)-3-hydroxy-2-methyl-1-phenylpropylcarbamate (CAS No. 926308-23-8) is a multifaceted compound with broad utility in modern chemistry. Its relevance to drug discovery, chiral synthesis, and sustainable manufacturing ensures its continued prominence in scientific literature and industrial applications. For researchers seeking detailed protocols or spectroscopic data, this compound remains a subject of active investigation and innovation.